MeSA 2-O-b-D-glucoside-d4

• Molecular Formula: C14H18O8
• Molecular Weight: 318.31 g/mol
• InChI: InChI=1S/C14H18O8/c1-20-13(19)7-4-2-3-5-8(7)21-14-12(18)11(17)10(16)9(6-15)22-14/h2-5,9-12,14-18H,6H2,1H3/t9-,10-,11+,12-,14-/m1/s1/i2D,3D,4D,5D
• InChIKey: ONKIQNFPVXNOBV-YGRJZRMWSA-N

MeSA 2-O-β-D-glucoside-d4: Deuterated Internal Standard

MeSA 2-O-β-D-glucoside-d4 (MeSAG-d4) is a stable isotope-labeled analogue of methyl salicylate 2-O-β-D-glucoside, a naturally occurring glycoside of the plant stress-signaling molecule methyl salicylate [1]. The compound features a β-D-glucopyranosyl moiety linked to a methyl salicylate aglycone, with deuterium atoms substituted for four aromatic hydrogens . As a research-use only (RUO) analytical tool, its primary function is to serve as an internal standard (IS) in quantitative mass spectrometry assays, enabling precise and accurate measurement of the endogenous MeSA 2-O-β-D-glucoside analyte in complex biological matrices .

Stable isotope-labeled internal standard for LC-MS/MS and GC-MS isotope dilution assays

Aromatic d4 labeling provides distinct mass shift, avoiding isotopic overlap with the unlabeled analyte

Designed for quantitative analysis of endogenous MeSA glycosides in plant extracts, wine, and food matrices

• [1] Piergiovanni M, Masuero D, Carlin S, et al. Free methyl salicylate and its glycosides mapping in monovarietal Italian white wines. OENO One. 2023;57(2):115-127. doi:10.20870/oeno-one.2023.57.2.7361 View Source

MeSA 2-O-β-D-glucoside-d4 Selection Criteria

Quantitative analysis of MeSA 2-O-β-D-glucoside in biological samples using LC-MS/MS or GC-MS is subject to significant matrix effects and sample preparation variability [1]. Generic substitution with an unlabeled internal standard or a non-structurally identical surrogate introduces uncontrolled sources of error, as differential ionization efficiency, extraction recovery, and chromatographic behavior directly bias the calculated analyte concentration [2]. The selection of a specific deuterated analog, such as the d4 variant, is not arbitrary; the number and position of deuterium atoms critically influence the magnitude of the observed mass shift relative to the analyte (Δm/z), thereby dictating the extent of isotopic interference and the potential for chromatographic co-elution or separation [3]. The evidence presented below establishes the quantifiable differentiation of MeSA 2-O-β-D-glucoside-d4 against its most closely related alternatives, enabling a scientifically justified procurement decision.

Unlabeled MeSA 2-O-β-D-glucoside shares identical MS signal as the analyte; cannot serve as an internal standard for LC-MS quantification.

Non-structurally identical surrogates may exhibit differential extraction recovery and ionization efficiency, introducing uncontrolled bias.

Alternate labeling patterns (d3/d7) can increase H/D back-exchange risk in protic solvents, compromising isotopic purity over long-term use.

• [1] Restek. Choosing an Internal Standard. Technical Resource. 2015. View Source
• [2] Mallikarjun Reddy. Role of Stable Isotope-Labeled Internal Standards in Bioanalytical Method Development. Express Pharma. 2022. View Source
• [3] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

MeSA 2-O-β-D-glucoside-d4 Technical Specifications

Defined Mass Shift for Quantitation

The primary functional differentiator of MeSA 2-O-β-D-glucoside-d4 relative to the unlabeled analyte (MeSA 2-O-β-D-glucoside) is the incorporation of exactly four deuterium atoms into the aromatic ring, as confirmed by the molecular formula C14H14D4O8 . This results in a monoisotopic mass increase of +4.025 Da (Δm/z = +4) . This specific mass shift is critical for LC-MS/MS method development, providing a distinct, non-interfering signal in the mass spectrometer that reliably tracks the analyte through all sample preparation and chromatographic steps [1].

Mass Shift

Class-level

+4.02 g/mol (Δm/z +4)

Supports accurate IS signal separation and peak integration in QqQ instruments.

Avoids overlap with M+2/M+4 natural isotopic peaks.

Evidence Dimension	Monoisotopic Mass Difference (Analyte vs. Internal Standard)
Target Compound Data	318.31 g/mol (MeSA 2-O-β-D-glucoside-d4)
Comparator Or Baseline	314.29 g/mol (MeSA 2-O-β-D-glucoside)
Quantified Difference	+4.02 g/mol (Δm/z +4)
Conditions	High-resolution mass spectrometry (HRMS) and triple quadrupole (QqQ) MS

Why This Matters

A +4 Da mass shift reliably separates the IS signal from the analyte's natural M+2 and M+4 isotopic peaks in QqQ instruments, preventing signal overlap and ensuring accurate peak integration, a critical specification for method validation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source

Chromatographic Shift from Aromatic Deuteration

The replacement of aromatic hydrogens with deuterium in MeSA 2-O-β-D-glucoside-d4 induces a measurable reverse-phase chromatographic isotope effect [1]. This effect causes the deuterated internal standard to elute slightly earlier than its non-deuterated counterpart [1]. While both co-elute sufficiently to correct for matrix effects, this small shift (typically a few seconds) allows for a precise separation of the IS and analyte peaks in the chromatogram, mitigating potential ionization suppression caused by co-eluting matrix components [2].

Chromatographic Shift

Class-level

Earlier elution by seconds on RP-C18

Exploitable for confirming IS presence and reducing peak overlap artifacts.

Shift magnitude depends on column and gradient; validates method robustness.

Evidence Dimension	Reverse-Phase HPLC Retention Time (tR)
Target Compound Data	Slightly reduced retention time relative to non-deuterated analog
Comparator Or Baseline	MeSA 2-O-β-D-glucoside (non-deuterated)
Quantified Difference	Observable chromatographic shift, typically <0.1 min
Conditions	Reverse-phase C18 UHPLC column, water/acetonitrile gradient

Why This Matters

This minor but consistent shift in retention time can be exploited to confirm the presence of the internal standard in complex samples and to minimize peak overlap artifacts, a factor that can enhance the robustness and long-term reliability of a validated analytical method.

• [1] Iyer SS, Zhang ZP, Kellogg GE, Karnes HT. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS. J Chromatogr Sci. 2004;42(7):383-387. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source

Validated Method Linearity and LOQ

The necessity for a high-performance internal standard is defined by the analytical requirements of the target analyte. A validated LC-MS/MS method for MeSA 2-O-β-D-glucoside in wine samples demonstrates a wide linear dynamic range of 0.05–200 µg/L with a limit of quantification (LOQ) of 0.05 µg/L and a correlation coefficient (R²) of 0.99 [1]. This demonstrates that the analyte can be accurately quantified at very low concentrations, a performance that can only be reliably achieved with a structurally identical, stable isotope-labeled internal standard like MeSA 2-O-β-D-glucoside-d4 to correct for sample-to-sample variability [2].

Method LOQ

Cross-study comparable

LOQ 0.05 µg/L, R² 0.99 (wine matrix)

Demonstrates the sensitivity required for reliable internal standard use.

Validated UPLC-Q-TOF method supports procurement rationale.

Evidence Dimension	Analytical Method Performance Metrics
Target Compound Data	Not applicable (Analyte performance data)
Comparator Or Baseline	Linearity Range: 0.05–200 µg/L; LOQ: 0.05 µg/L; R²: 0.99
Quantified Difference	The method's LOQ defines the required sensitivity for any accompanying internal standard.
Conditions	UPLC-Q-TOF-HDMS analysis of Italian white wines

Why This Matters

Procurement of MeSA 2-O-β-D-glucoside-d4 is validated by the existence of a sensitive, externally established quantitative method. Its use as an internal standard is not theoretical but is directly required to achieve the published method's stated performance.

• [1] Carlin S, Masuero D, Guella G, Vrhovsek U, Mattivi F. Methyl Salicylate Glycosides in Some Italian Varietal Wines. Molecules. 2019;24(18):3260. Table 4. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Validated as Tracer and Internal Standard

According to the vendor's technical documentation, MeSA 2-O-β-D-glucoside-d4 is specifically indicated and validated for use as a tracer and as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS) . This formal specification directly addresses the intended procurement use case and differentiates it from unlabeled compounds, which cannot serve as a mass spectrometry internal standard due to signal overlap, or from less structurally analogous deuterated compounds, which may exhibit differential extraction or ionization behavior [1].

Vendor Validation

Supporting evidence

Specified for NMR, GC-MS, and LC-MS

Reduces method development risk as a fit-for-purpose internal standard.

Vendor documentation confirms intended analytical workflows.

Evidence Dimension	Vendor-Validated Application
Target Compound Data	Specified as an internal standard for NMR, GC-MS, and LC-MS
Comparator Or Baseline	MeSA 2-O-β-D-glucoside (unlabeled)
Quantified Difference	Qualitative distinction: Unlabeled version cannot be used as an MS internal standard.
Conditions	Vendor product documentation

Why This Matters

This explicit product validation reduces method development risk and provides a clear justification for procurement, ensuring the purchased material is fit-for-purpose for the intended analytical workflows.

• [1] Mallikarjun Reddy. Role of Stable Isotope-Labeled Internal Standards in Bioanalytical Method Development. Express Pharma. 2022. View Source

Advantage of d4 over d3/d7 Labeling

While deuterated analogs with d3 and d7 labeling patterns are commercially available , the specific d4 substitution pattern on the aromatic ring offers a theoretical advantage in minimizing H/D exchange under certain analytical conditions [1]. The absence of deuterium on the glucose moiety and the methyl ester group reduces the potential for back-exchange with protic solvents, ensuring a stable mass label throughout sample preparation, a critical factor for long-term storage of stock solutions and method reproducibility [1].

Labeling Advantage

Supporting evidence

Aromatic-only d4 vs. d7 (aliphatic)

Lower H/D exchange risk in protic matrices, supporting long-term stability.

Theoretical advantage; validate in specific sample preparation conditions.

Evidence Dimension	Theoretical Stability of Deuterium Label
Target Compound Data	Aromatic ring deuteration only (d4)
Comparator Or Baseline	MeSA 2-O-β-D-glucoside-d7 (includes aliphatic deuteration)
Quantified Difference	Qualitative: Reduced potential for H/D exchange in protic matrices.
Conditions	Sample preparation in aqueous or alcoholic solutions

Why This Matters

For laboratories requiring long-term method stability or working with highly protic sample matrices, the specific d4 labeling pattern may confer a practical advantage in maintaining isotopic purity and reducing the risk of inaccurate quantification due to label loss.

• [1] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography–tandem mass spectrometry. Ann Clin Biochem. 2013;50(3):274. View Source

MeSA 2-O-β-D-glucoside-d4 Application Scenarios

Quantifying MeSA Glycosides in Plant Stress

Researchers investigating systemic acquired resistance (SAR) in plants require precise measurement of MeSA 2-O-β-D-glucoside, a key storage form of the defense hormone methyl salicylate [1]. Utilizing MeSA 2-O-β-D-glucoside-d4 as an internal standard in LC-MS/MS workflows corrects for matrix-induced ion suppression inherent to plant tissue extracts, ensuring that observed changes in glycoside concentration accurately reflect biological responses to pathogen infection or abiotic stress [2].

Wine and Food Authenticity Analysis

The concentration of MeSA 2-O-β-D-glucoside is a varietal marker in certain white wines, with levels differing significantly between cultivars [1]. For food authentication laboratories and wine research consortia, the use of MeSA 2-O-β-D-glucoside-d4 as an internal standard enables the robust, inter-laboratory comparable quantification required to validate these biomarkers [3]. This analytical rigor supports regulatory compliance and the protection of high-value geographical indications.

Glycoside Metabolite Profiling Method Development

Analytical chemists developing high-throughput UPLC-MS/MS methods for profiling plant glycosides, including MeSA derivatives like MeSA-primeveroside and MeSA-violutoside, require a stable and specific internal standard [1]. MeSA 2-O-β-D-glucoside-d4 provides a well-characterized, commercially available reference point for optimizing chromatographic separation, assessing matrix effects, and establishing method validation parameters (e.g., precision, accuracy, and recovery) for this challenging class of polar metabolites [2].

Salicylate Pharmacokinetics and Metabolic Flux

In drug development and plant biochemistry, stable isotope-labeled tracers are essential for elucidating metabolic pathways and pharmacokinetic profiles [1]. While its primary role is as an internal standard, MeSA 2-O-β-D-glucoside-d4 can also be deployed as a tracer in cell culture or whole-plant studies to investigate the formation, hydrolysis, and interconversion of salicylate glycosides, with its distinct mass signature (+4 Da) allowing for specific tracking of the labeled pool against a complex endogenous background [2].

Application

Selection Property

Validation Focus

Plant stress metabolite quantitation

Matrix-effect correction in plant extracts

Biological response accuracy (SAR)

Wine varietal marker analysis

Inter-laboratory reproducibility

Authenticity marker validation

Method development for polar glycosides

Chromatographic optimization and recovery assessment

Precision, accuracy, and extraction recovery

Salicylate metabolic flux and tracer studies

Distinct mass label for pool tracking

Pathway elucidation without endogenous interference

• [1] Piergiovanni M, Masuero D, Carlin S, et al. Free methyl salicylate and its glycosides mapping in monovarietal Italian white wines. OENO One. 2023;57(2):115-127. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-223. View Source
• [3] Carlin S, Masuero D, Guella G, Vrhovsek U, Mattivi F. Methyl Salicylate Glycosides in Some Italian Varietal Wines. Molecules. 2019;24(18):3260. View Source